cis-Resveratrol cis-Resveratrol (Z)-Resveratrol, also known as cis-resveratrol or SRT-501, belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids (Z)-Resveratrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (Z)-resveratrol is primarily located in the membrane (predicted from logP) (Z)-Resveratrol is also a parent compound for other transformation products, including but not limited to, cis-piceid, (+)-cis-epsilon-viniferin, and (2R, 3S)-cis-epsilon-viniferin. Outside of the human body, (Z)-resveratrol can be found in common grape, nuts, and peanut. This makes (Z)-resveratrol a potential biomarker for the consumption of these food products.
Cis-resveratrol is the cis-stereoisomer of resveratrol.
A stilbene and non-flavonoid polyphenol produced by various plants including grapes and blueberries. It has anti-oxidant, anti-inflammatory, cardioprotective, anti-mutagenic, and anti-carcinogenic properties. It also inhibits platelet aggregation and the activity of several DNA HELICASES in vitro.
Brand Name: Vulcanchem
CAS No.: 61434-67-1
VCID: VC0022520
InChI: InChI=1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H/b2-1-
SMILES: C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)O
Molecular Formula: C14H12O3
Molecular Weight: 228.24 g/mol

cis-Resveratrol

CAS No.: 61434-67-1

Reference Standards

VCID: VC0022520

Molecular Formula: C14H12O3

Molecular Weight: 228.24 g/mol

cis-Resveratrol - 61434-67-1

CAS No. 61434-67-1
Product Name cis-Resveratrol
Molecular Formula C14H12O3
Molecular Weight 228.24 g/mol
IUPAC Name 5-[(Z)-2-(4-hydroxyphenyl)ethenyl]benzene-1,3-diol
Standard InChI InChI=1S/C14H12O3/c15-12-5-3-10(4-6-12)1-2-11-7-13(16)9-14(17)8-11/h1-9,15-17H/b2-1-
Standard InChIKey LUKBXSAWLPMMSZ-UPHRSURJSA-N
Isomeric SMILES C1=CC(=CC=C1/C=C\C2=CC(=CC(=C2)O)O)O
SMILES C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)O
Canonical SMILES C1=CC(=CC=C1C=CC2=CC(=CC(=C2)O)O)O
Appearance Assay:≥98% (may contain 1-5% trans)A solution in ethanol
Melting Point 170-174°C
Physical Description Solid
Description (Z)-Resveratrol, also known as cis-resveratrol or SRT-501, belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids (Z)-Resveratrol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (Z)-resveratrol is primarily located in the membrane (predicted from logP) (Z)-Resveratrol is also a parent compound for other transformation products, including but not limited to, cis-piceid, (+)-cis-epsilon-viniferin, and (2R, 3S)-cis-epsilon-viniferin. Outside of the human body, (Z)-resveratrol can be found in common grape, nuts, and peanut. This makes (Z)-resveratrol a potential biomarker for the consumption of these food products.
Cis-resveratrol is the cis-stereoisomer of resveratrol.
A stilbene and non-flavonoid polyphenol produced by various plants including grapes and blueberries. It has anti-oxidant, anti-inflammatory, cardioprotective, anti-mutagenic, and anti-carcinogenic properties. It also inhibits platelet aggregation and the activity of several DNA HELICASES in vitro.
Synonyms 3,4',5-stilbenetriol
3,4',5-Trihydroxystilbene
3,5,4'-trihydroxystilbene
cis Resveratrol
cis-resveratrol
resveratrol
Resveratrol 3 sulfate
Resveratrol, (Z)-
resveratrol-3-sulfate
SRT 501
SRT-501
SRT501
trans Resveratrol
trans Resveratrol 3 O sulfate
trans-resveratrol
trans-resveratrol-3-O-sulfate
PubChem Compound 1548910
Last Modified Nov 11 2021
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